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Compound of Interest

1-Dimethylamino-2-methylpentan-
Compound Name:
3-one

cat. No.: B1305268

Application Notes and Protocols for 1-
Dimethylamino-2-methylpentan-3-one

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 1-
Dimethylamino-2-methylpentan-3-one (CAS: 51690-03-0), a key intermediate in the
synthesis of various biologically active compounds and pharmaceuticals, such as the analgesic
tapentadol.[1] Adherence to these protocols is crucial to ensure personnel safety and maintain
the integrity of the compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Dimethylamino-2-methylpentan-
3-one is presented in the table below. This data is essential for understanding the compound's
behavior under various experimental conditions.
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Property

Value

Molecular Formula

C8H17NO[2][3]

Molecular Weight 143.23 g/mol [2][3]
Appearance Colorless to light yellow liquid[2][4]
Odor Pronounced fruity odor[2]
- , 160-161 °C at 760 mmHg; 59-61 °C at 10 Torr[2]
Boiling Point
[5]
) Approximately 0.84-0.88 g/mL; 0.9 £ 0.1
Density
glem3[2][3]
Soluble in organic solvents such as ethanol,
Solubility acetone, and ether.[2] Also reported to be
soluble in water.[6]
Flash Point 48.8 + 13.7 °CJ[3]

Storage Temperature

2-8°C[3][7] or Refrigerator[4]

Safety and Hazard Information

1-Dimethylamino-2-methylpentan-3-one is considered irritating, corrosive, and slightly toxic.

[2] Inhalation may cause respiratory irritation.[8] It is crucial to handle this compound with

appropriate precautions to avoid exposure.

Hazard Statements:

e H317: May cause an allergic skin reaction.[4]

e H319: Causes serious eye irritation.[4]

Precautionary Statements:

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Handling and Storage Procedures
3.1. Personal Protective Equipment (PPE)
When handling 1-Dimethylamino-2-methylpentan-3-one, the following PPE is mandatory:

e Gloves: Handle with gloves that have been inspected prior to use.[8] Use proper glove
removal technique to avoid skin contact.[8]

o Eye Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH
approved equipment.[8]

o Body Protection: Wear impervious clothing. The type of protective equipment must be
selected according to the concentration and amount of the dangerous substance at the
specific workplace.[8]

o Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU EN 143) particle
respirator. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143)
respirator cartridges.[8]

3.2. Storage

Proper storage is essential to maintain the stability and purity of the compound.

Temperature: Store in a refrigerator at 2-8°C.[3][4][7]

Container: Keep in a tightly closed, suitable container.[8]

Atmosphere: Store in a dry, sealed place.[8]

Ventilation: Store in a well-ventilated area.[9]

3.3. Spill and Waste Disposal
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o Spill: In case of a spill, use personal protective equipment.[8] Avoid breathing vapors, mist, or
gas.[8] Ensure adequate ventilation and evacuate personnel to safe areas.[8] Pick up and
arrange disposal without creating dust.[8] Keep in suitable, closed containers for disposal.[8]

o Waste Disposal: Dispose of unused product and contaminated packaging as hazardous
waste.[8] This can be done by burning in a chemical incinerator equipped with an afterburner
and scrubber.[8] Offer surplus and non-recyclable solutions to a licensed disposal company.

[€]
Experimental Protocols

4.1. General Handling Protocol in a Laboratory Setting

This protocol outlines the general steps for safely handling 1-Dimethylamino-2-methylpentan-
3-one in a research environment.

e Preparation:

o Ensure that an eyewash station and safety shower are in close proximity to the
workstation.[9]

o Work in a well-ventilated area, preferably within a chemical fume hood.[9]
o Don all required PPE as described in section 3.1.
e Dispensing:
o When transferring the liquid, use appropriate chemical-resistant pipettes or syringes.
o Avoid direct contact with the liquid and inhalation of vapors.
o Keep the container tightly closed when not in use.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling.[8]
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o Dispose of contaminated gloves and other disposable materials in a designated
hazardous waste container.[8]

o Clean the work area thoroughly.
4.2. Protocol for Preparing a Solution of 1-Dimethylamino-2-methylpentan-3-one
This protocol provides a step-by-step guide for preparing a solution of a specific concentration.
e Materials:

o 1-Dimethylamino-2-methylpentan-3-one

o

Appropriate solvent (e.g., ethanol, acetone, ether)[2]

Volumetric flask

[¢]

[¢]

Pipettes or syringes

Beaker

[e]

o

Magnetic stirrer and stir bar (optional)

e Procedure:

[¢]

Under a fume hood, carefully measure the required volume of 1-Dimethylamino-2-
methylpentan-3-one using a calibrated pipette or syringe.

o Transfer the measured amount into the volumetric flask.

o Add a portion of the desired solvent to the flask, cap, and swirl gently to dissolve the
compound.

o Once dissolved, add the solvent up to the calibration mark of the volumetric flask.
o Cap the flask and invert it several times to ensure a homogenous solution.

o If using a magnetic stirrer, add the stir bar to a beaker with the compound and a portion of
the solvent, stir until dissolved, and then quantitatively transfer to the volumetric flask,
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rinsing the beaker with the solvent and adding the rinsings to the flask before filling to the
mark.

o Label the flask clearly with the compound name, concentration, solvent, and date of
preparation.

Visual Workflow for Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 1-
Dimethylamino-2-methylpentan-3-one.
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Start: Receive Compound

nitial Storage

Store in Refrigerator
(2-8°C)
in a dry, sealed container

Prepare for Experiment
(Work in Fume Hood)

Don Appropriate PPE:
- Gloves
- Eye Protection
- Lab Coat

Handle Compound:
- Dispense
- Prepare Solution

Post-Handling Procedures:
- Wash Hands During Experiment
- Clean Workspace

Dispose of Waste:
- Contaminated PPE
- Unused Compound
(Follow Regulations)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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